5-(1-Methoxybutan-2-yl)isolongifol-5-ene

• Molecular Formula: C20H34O
• Molecular Weight: 290.5 g/mol
• IUPAC Name: (1R,8S)-5-(1-methoxybutan-2-yl)-2,2,7,7-tetramethyltricyclo[6.2.1.01,6]undec-5-ene
• InChI: InChI=1S/C20H34O/c1-7-14(13-21-6)16-9-10-18(2,3)20-11-8-15(12-20)19(4,5)17(16)20/h14-15H,7-13H2,1-6H3/t14?,15-,20-/m0/s1
• InChI Key: VLTVWKKPNYFSMO-NEYBVYDXSA-N
• Isomeric SMILES: CCC(COC)C1=C2[C@@]3(CC[C@@H](C3)C2(C)C)C(CC1)(C)C
• Canonical SMILES: CCC(COC)C1=C2C(C3CCC2(C3)C(CC1)(C)C)(C)C

Description

5-(1-methoxybutan-2-yl)isolongifol-5-ene is an isolongifolane sesquiterpenoid. It has a role as a fragrance.

Scientific Research Applications

Chemical Synthesis and Reactions

• Iron Pentacarbonyl Assisted Photochemical Route : A study by Mathur et al. (2008) explored the photochemical reaction between enynes, including (Z)-1-methoxybut-1-ene-3-yne, with CO in the presence of Fe(CO)5. This reaction yielded various divinyl-substituted 1,4-benzoquinones, demonstrating a method of chemical synthesis relevant to compounds structurally related to 5-(1-Methoxybutan-2-yl)isolongifol-5-ene (Mathur, Avasare, & Mobin, 2008).

• Decomposition and Isomerization : Awan et al. (2010) studied the decomposition and isomerization reactions of 5-methylhex-1-yl radical, providing insights into the behavior of similar organic compounds under various conditions (Awan, McGivern, Tsang, & Manion, 2010).

• Ene Reaction with Nitrosocarbonyl Intermediates : Quadrelli et al. (2013) investigated the ene reactions with 3-methylbut-2-en-1-ol, leading to the formation of heterocycles that could be important for understanding reactions involving compounds like 5-(1-Methoxybutan-2-yl)isolongifol-5-ene (Quadrelli, Mella, Carosso, & Bovio, 2013).

Biological Studies

• Genotoxicity Studies : Studies like those conducted by Pool et al. (1982) on 5-Methoxypsoralen and its effects on Escherichia coli strains can provide a framework for understanding the biological interactions and genotoxicity of similar compounds (Pool, Klein, & Deutsch-Wenzel, 1982).

• Anticancer Activity of Steroidal Derivatives : Research by Shamsuzzaman et al. (2015) on the synthesis and anticancer studies of new steroidal oxadiazole, pyrrole, and pyrazole derivatives provide insights into the potential therapeutic applications of structurally related compounds (Shamsuzzaman, Siddiqui, Alam, & Dar, 2015).

• Inhibitory Properties in Leukotriene Synthesis : The development of inhibitors like those studied by Hutchinson et al. (2009) for leukotriene synthesis can be relevant for understanding the inhibitory potential of 5-(1-Methoxybutan-2-yl)isolongifol-5-ene in similar pathways (Hutchinson, Li, et al., 2009).